5-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-3-carboxamide
Cat. No. B8609905
M. Wt: 203.20 g/mol
InChI Key: KBAKCTWGDKZEOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04559347
Procedure details
To 200 ml of concentrated sulfuric acid chilled in an ice bath was added with stirring 37 g of 1,2-dihydro-5-methyl-2-oxo-1,6-naphthyridine-3-carbonitrile and the reaction mixture was allowed to stand at room temperature overnight. The reaction mixture was then poured on ice (1 liter beaker, half filled), the resulting mixture cooled in an ice bath and then neutralized by adding aqueous ammonium hydroxide, followed by addition of acetic acid to make the mixture slightly acidic. The separated solid was collected, washed with water, air-dried, then recrystallized from a large volume of dimethylformamide (1.2 1.) and dried at 95° C. to yield 28.4 g of 1,2-dihydro-5-methyl-2-oxo-1,6-naphthyridine-3-carboxamide, m.p.>320° C.
Quantity
37 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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S(=O)(=O)(O)O.[CH3:6][C:7]1[N:16]=[CH:15][CH:14]=[C:13]2[C:8]=1[CH:9]=[C:10]([C:18]#[N:19])[C:11](=[O:17])[NH:12]2.[OH-:20].[NH4+]>C(O)(=O)C>[CH3:6][C:7]1[N:16]=[CH:15][CH:14]=[C:13]2[C:8]=1[CH:9]=[C:10]([C:18]([NH2:19])=[O:20])[C:11](=[O:17])[NH:12]2 |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
200 mL
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
Step Two
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Name
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|
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Quantity
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37 g
|
|
Type
|
reactant
|
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Smiles
|
CC1=C2C=C(C(NC2=CC=N1)=O)C#N
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
[OH-].[NH4+]
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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Smiles
|
C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
|
|
Details
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was added
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ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was then poured on ice (1 liter beaker, half filled)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the resulting mixture cooled in an ice bath
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CUSTOM
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Type
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CUSTOM
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|
Details
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The separated solid was collected
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WASH
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Type
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WASH
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|
Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
air-dried
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
recrystallized from a large volume of dimethylformamide (1.2 1.)
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried at 95° C.
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
|
product
|
|
Smiles
|
CC1=C2C=C(C(NC2=CC=N1)=O)C(=O)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28.4 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
